molecular formula C16H15NO4 B5774691 6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one

6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one

Cat. No. B5774691
M. Wt: 285.29 g/mol
InChI Key: PZEMUXZBYBRNJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one, also known as DPN, is a synthetic compound widely used in scientific research. DPN is a benzofuran derivative that acts as an agonist for estrogen receptor beta (ERβ), a nuclear receptor that plays an important role in various physiological and pathological processes.

Mechanism of Action

6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one binds to ERβ with high affinity and induces a conformational change that allows the receptor to recruit coactivator proteins and bind to estrogen response elements (EREs) in the DNA. This leads to the activation of downstream signaling pathways, such as the MAPK/ERK and PI3K/Akt pathways, and the modulation of gene expression. 6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one has been shown to regulate the expression of genes involved in cell cycle regulation, apoptosis, angiogenesis, and immune response.
Biochemical and Physiological Effects:
6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one has been reported to have a variety of biochemical and physiological effects, depending on the cell type and experimental conditions. In cancer cells, 6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one has been shown to inhibit cell proliferation and induce apoptosis, suggesting a potential therapeutic application for ERβ-targeted cancer therapy. In neuronal cells, 6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one has been shown to enhance neuroprotection and promote neurite outgrowth, suggesting a potential role in neurodegenerative diseases. In cardiovascular cells, 6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one has been shown to regulate vascular tone and angiogenesis, suggesting a potential role in cardiovascular diseases.

Advantages and Limitations for Lab Experiments

6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one has several advantages as a research tool, including its high selectivity for ERβ, its stability and solubility in various solvents, and its availability from commercial sources. However, 6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one also has some limitations, including its relatively low potency compared to other ERβ agonists, its potential off-target effects at high concentrations, and its limited bioavailability in vivo.

Future Directions

There are several future directions for research on 6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one and ERβ signaling. One direction is to investigate the role of ERβ in the regulation of immune response and inflammation, which has implications for autoimmune and inflammatory diseases. Another direction is to develop more potent and selective ERβ agonists and antagonists for therapeutic applications. Finally, the development of novel imaging and diagnostic tools for ERβ expression and activation could facilitate the diagnosis and treatment of ERβ-related diseases.

Synthesis Methods

6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one can be synthesized through a multi-step process involving the condensation of 3-nitrobenzaldehyde with 2,3-dimethylphenol, followed by a reduction and cyclization reaction. The purity and yield of 6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one can be optimized by adjusting the reaction conditions and purification methods.

Scientific Research Applications

6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one has been extensively used as a research tool to investigate the biological functions and signaling pathways of ERβ. ERβ is expressed in various tissues and cell types, and is involved in the regulation of cell proliferation, differentiation, apoptosis, and inflammation. 6,6-dimethyl-3-(3-nitrophenyl)-6,7-dihydro-1-benzofuran-4(5H)-one has been shown to selectively activate ERβ, without affecting the activity of estrogen receptor alpha (ERα), which has a distinct role in estrogen signaling.

properties

IUPAC Name

6,6-dimethyl-3-(3-nitrophenyl)-5,7-dihydro-1-benzofuran-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15NO4/c1-16(2)7-13(18)15-12(9-21-14(15)8-16)10-4-3-5-11(6-10)17(19)20/h3-6,9H,7-8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZEMUXZBYBRNJA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CC2=C(C(=O)C1)C(=CO2)C3=CC(=CC=C3)[N+](=O)[O-])C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

285.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.